dimethyl 1-(3-chloropropyl)-1H-pyrazole-3,5-dicarboxylate
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Description
Dimethyl 1-(3-chloropropyl)-1H-pyrazole-3,5-dicarboxylate is a useful research compound. Its molecular formula is C10H13ClN2O4 and its molecular weight is 260.67. The purity is usually 95%.
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Scientific Research Applications
Polarographic Behavior and Electrochemical Properties
The polarographic behavior of arylazo pyrazoles, including derivatives similar to dimethyl 1-(3-chloropropyl)-1H-pyrazole-3,5-dicarboxylate, has been investigated to understand their electrochemical properties. These studies provide insights into their reduction mechanisms in different pH conditions, which are crucial for designing electrochemical sensors and understanding their behavior in various chemical environments (Ravindranath, Ramadas, & Brahmaji Rao, 1983).
Synthesis and Characterization
Research into the synthesis of novel compounds from pyrazole derivatives has led to a better understanding of chemical reactions and potential applications in creating new materials. For example, the crystal structure analysis of certain pyrazole derivatives has elucidated mechanisms of synthesis and the structural basis for their reactivity and interactions with other molecules (Jager & Otterbein, 1980).
Antibacterial Activities
The synthesis and characterization of Schiff bases derived from pyrazole compounds have demonstrated moderate to good antibacterial activity, highlighting their potential as templates for developing new antimicrobial agents. Such research is crucial for discovering novel antibiotics and understanding the structure-activity relationship of these compounds (Asiri & Khan, 2010).
Corrosion Inhibition
This compound derivatives have been studied for their corrosion inhibition properties, particularly on steel surfaces in acidic solutions. These studies have implications for industrial applications, where preventing corrosion of metals is critical for infrastructure longevity and safety (Tebbji et al., 2005).
Fluorescent Properties
Research into the fluorescent properties of pyrazole derivatives has opened avenues for their use in sensor technology and molecular probes. By understanding how these compounds interact with light, scientists can develop new tools for biological imaging and environmental monitoring (Hasan et al., 2011).
Properties
IUPAC Name |
dimethyl 1-(3-chloropropyl)pyrazole-3,5-dicarboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13ClN2O4/c1-16-9(14)7-6-8(10(15)17-2)13(12-7)5-3-4-11/h6H,3-5H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEDQMBDLOWPXJS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=NN1CCCCl)C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13ClN2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.67 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.